Cas no 13159-78-9 (N-(4-chlorophenyl)methylpyridin-3-amine)

• Product Name: N-(4-chlorophenyl)methylpyridin-3-amine
• CAS No: 13159-78-9
• MF: C₁₂H₁₃Cl₃N₂
• MW: 291.604019880295
• CID: 119352
• PubChem ID: 10036347
• Update Time: 2025-08-04

N-(4-chlorophenyl)methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorobenzyl)pyridin-3-amine dihydrochloride
• 3-Pyridinamine,N-[(4-chlorophenyl)methyl]-
• N-[(4-chlorophenyl)methyl]pyridin-3-amine,dihydrochloride
• (4-chloro-benzyl)pyridin-3-yl-amine dihydrochloride
• (4-CHLORO-BENZYL)-PYRIDIN-3-YL-AMINE DIHYDROCHLORIDE
• AK-57651
• CTK8E0854
• KB-208062
• N-(4-chlorophenyl)methylpyridin-3-amine
• N-[(4-Chlorophenyl)methyl]pyridin-3-amine--hydrogen chloride (1/2)
• N-[(4-chlorophenyl)methyl]pyridin-3-amine;dihydrochloride
• (4-chlorobenzyl)pyridin-3-ylamine 2HCl
• (4-chlorobenzyl)pyridin-3-ylamine dihydrochloride
• N-[(4-CHLOROPHENYL)METHYL]PYRIDIN-3-AMINE DIHYDROCHLORIDE
• DTXSID00697671
• 13159-78-9
• starbld0017829
• SB82442

• Inchi： 1S/C12H11ClN2.2ClH/c13-11-5-3-10(4-6-11)8-15-12-2-1-7-14-9-12;;/h1-7,9,15H,8H2;2*1H
• InChI Key： FQZWYUDSCOARJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC1C=NC=CC=1.Cl.Cl

Computed Properties

• Exact Mass: 290.01400
• Monoisotopic Mass: 290.014432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 5.02410

Additional information on N-(4-chlorophenyl)methylpyridin-3-amine

N-(4-Chlorophenyl)methylpyridin-3-amine (CAS No. 13159-78-9): A Comprehensive Overview

N-(4-Chlorophenyl)methylpyridin-3-amine, also known by its CAS registry number 13159-78-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structure combining a pyridine ring, a methyl group, and a chlorophenyl substituent, has garnered attention due to its potential applications in drug development and as a precursor in synthetic chemistry.

Recent studies have highlighted the biological activity of N-(4-chlorophenyl)methylpyridin-3-amine, particularly in the context of its role as a building block for more complex molecules. Researchers have explored its ability to act as an intermediate in the synthesis of bioactive compounds, including those with potential antimicrobial, anticancer, and anti-inflammatory properties. The presence of the pyridine ring, a well-known heterocyclic structure, contributes to the compound's versatility, as it can undergo various chemical transformations to yield derivatives with enhanced functionality.

The synthesis of N-(4-chlorophenyl)methylpyridin-3-amine typically involves multi-step processes that leverage modern organic synthesis techniques. For instance, the use of cross-coupling reactions, such as the Suzuki-Miyaura coupling, has been reported to efficiently construct the chlorophenyl moiety. Additionally, advancements in catalytic methods have enabled the precise control of stereochemistry and regioselectivity during the synthesis process, ensuring high yields and purity of the final product.

From a materials science perspective, this compound has been investigated for its potential as a component in advanced materials such as polymer blends and nanocomposites. Its ability to form stable bonds with other functional groups makes it a valuable additive in enhancing the mechanical and thermal properties of materials. Recent research has demonstrated that incorporating N-(4-chlorophenyl)methylpyridin-3-amine into polymer matrices can significantly improve their resistance to environmental stressors, making them suitable for applications in aerospace and automotive industries.

In terms of pharmacological applications, this compound has been studied for its role in drug delivery systems. Its structure allows for the attachment of various ligands, enabling the creation of targeted drug carriers that can deliver therapeutic agents to specific sites within the body. For example, researchers have explored its use in designing polymeric micelles that encapsulate anticancer drugs, thereby reducing systemic toxicity while improving therapeutic efficacy.

Furthermore, computational studies using advanced molecular modeling techniques have provided insights into the electronic properties and interaction patterns of N-(4-chlorophenyl)methylpyridin-3-amine. These studies have revealed that the compound exhibits favorable electronic communication between its functional groups, which could be harnessed for applications in optoelectronics and sensors. Preliminary experiments suggest that derivatives of this compound could serve as effective components in light-emitting diodes (LEDs) and photovoltaic devices.

The environmental impact of synthesizing and utilizing this compound has also come under scrutiny. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic hydrogenation methods using renewable catalysts have been proposed as sustainable alternatives to traditional synthetic pathways.

In conclusion, N-(4-chlorophenyl)methylpyridin-3-amine (CAS No. 13159-78-9) stands out as a multifaceted compound with promising applications across diverse scientific domains. Its structural versatility, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in future innovations within chemistry and related fields.